molecular formula C12H22N2OSi B8441817 3-[(Tert-butyldimethylsilyl)oxy]benzene-1,2-diamine

3-[(Tert-butyldimethylsilyl)oxy]benzene-1,2-diamine

Cat. No.: B8441817
M. Wt: 238.40 g/mol
InChI Key: CZYMJGIPFRUOAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(Tert-butyldimethylsilyl)oxy]benzene-1,2-diamine is a useful research compound. Its molecular formula is C12H22N2OSi and its molecular weight is 238.40 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H22N2OSi

Molecular Weight

238.40 g/mol

IUPAC Name

3-[tert-butyl(dimethyl)silyl]oxybenzene-1,2-diamine

InChI

InChI=1S/C12H22N2OSi/c1-12(2,3)16(4,5)15-10-8-6-7-9(13)11(10)14/h6-8H,13-14H2,1-5H3

InChI Key

CZYMJGIPFRUOAL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OC1=CC=CC(=C1N)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of 2-{[tert-butyl(dimethyl)silyl]oxy}-6-nitroaniline (8.5 g, 31.7 mmol) in tetrahydrofuran (100 mL) is added a 10% palladium on carbon (50% wet, 8.2 g), and the mixture is vigorously stirred under hydrogen atmosphere at room temperature for one hour. The catalyst is removed by filtration, and the filtrate is concentrated under reduced pressure. The obtained residue is purified by silica gel column chromatography (ethyl acetate/n-hexane=1/5, 1/3 and 1/1) to give the title compound as brown oil (6.95 g, yield: 92%).
Quantity
8.5 g
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100 mL
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8.2 g
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catalyst
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Yield
92%

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